molecular formula C14H18ClNO3 B8439771 (4-Chloro-3-formyl-benzyl)-methyl-carbamic acid tert-butyl ester

(4-Chloro-3-formyl-benzyl)-methyl-carbamic acid tert-butyl ester

Cat. No.: B8439771
M. Wt: 283.75 g/mol
InChI Key: MJXLJMACCYLWED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Chloro-3-formyl-benzyl)-methyl-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H18ClNO3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H18ClNO3

Molecular Weight

283.75 g/mol

IUPAC Name

tert-butyl N-[(4-chloro-3-formylphenyl)methyl]-N-methylcarbamate

InChI

InChI=1S/C14H18ClNO3/c1-14(2,3)19-13(18)16(4)8-10-5-6-12(15)11(7-10)9-17/h5-7,9H,8H2,1-4H3

InChI Key

MJXLJMACCYLWED-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N(C)CC1=CC(=C(C=C1)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

MnO2 (372 mg, 3.85 mmol) was added to a sol. of (4-chloro-3-hydroxymethyl-benzyl)-methyl-carbamic acid tert-butyl ester (110 mg, 0.385 mmol) in CH3CN (7.70 mL). The mixture was stirred at rt for 4.5 h, and MnO2 (186 mg, 1.93 mmol) was added again. The mixture was stirred for 1 h, and the mixture was filtered over Celite. The precipitate was washed with CH3CN and CH2Cl2. The filtrate was evaporated under reduced pressure. Drying the residue under high vacuum yielded the crude title compound (95 mg, 87%) that was used further without purification. LC-MS: tR=0.99 min.
Name
(4-chloro-3-hydroxymethyl-benzyl)-methyl-carbamic acid tert-butyl ester
Quantity
110 mg
Type
reactant
Reaction Step One
Name
Quantity
7.7 mL
Type
solvent
Reaction Step One
Name
Quantity
372 mg
Type
catalyst
Reaction Step One
Name
Quantity
186 mg
Type
catalyst
Reaction Step Two

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